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Compound of Interest |

Compound Name: 2-Nonanol, 2-methyl-
CAS No.: 10297-57-1
Cat. No.: B087416

Get Quote

Technical Monograph: 2-Methyl-2-nonanol

Chemical Identity, Synthesis, and Metabolic Stability Profile

Executive Summary

2-Methyl-2-nonanol (CAS: 10297-57-1) is a tertiary aliphatic alcohol of the C10 series,
characterized by a unique combination of lipophilicity and metabolic resistance.[1][2] Unlike its
primary and secondary isomers, the tertiary hydroxyl group confers significant stability against
oxidative degradation, making it a valuable model for metabolic stability in drug design and a
persistent fixative in fragrance formulations. This guide provides a rigorous technical analysis of
its physicochemical properties, industrial synthesis via Grignard reagents, and its distinct
metabolic fate, tailored for researchers in pharmaceutical chemistry and toxicology.

Part 1: Chemical Identity & Physicochemical Profile

The structural integrity of 2-methyl-2-nonanol is defined by the steric bulk of the gem-dimethyl
group at the C2 position. This steric hindrance shields the hydroxyl group, influencing both its
reactivity (resistance to esterification) and its boiling point relative to linear isomers.
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Key Constants Table

Property Value Technical Note

Distinct from 2-Dodecanol

CAS Registry Number 10297-57-1
(10203-28-8)
Synonyms: 1,1-
IUPAC Name 2-Methylnonan-2-ol Dimethyloctanol,

Heptyldimethylcarbinol

Molecular Weight: 158.28

g/mol

Molecular Formula

Characteristic fruity, oily,

Appearance Colorless, viscous liquid )
slightly floral odor
N ) Experimental: 67—-68°C @ 20
Boiling Point 201.3°C (at 760 mmHg)
Torr [1]
) Lower density than water;
Density 0.828 g/cm3 (at 25°C) )
phase separates easily
High lipophilicity; crosses
LogP (Octanol/Water) ~3.6 (Estimated) biological membranes
efficiently
» ) Miscible with ethanol, diethyl
Solubility Insoluble in water

ether, and oils

Part 2: Synthesis & Manufacturing Protocol
Methodology: Grignard Addition to Ketones
The most robust synthetic route for 2-methyl-2-nonanol is the nucleophilic addition of a methyl

Grignard reagent to 2-nonanone. This route is preferred over hydration of alkenes due to higher
regioselectivity and yield.

Experimental Workflow

» Reagent Preparation: Anhydrous conditions are critical. The reaction vessel must be purged
with nitrogen.
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e Grignard Formation: Methylmagnesium chloride (MeMgCl) is generated in situ or purchased
as a solution in THF/Ether.

» Nucleophilic Attack: 2-Nonanone is added dropwise to the Grignard reagent at 0°C to control
the exotherm. The carbonyl carbon (electrophile) is attacked by the methyl carbanion.

e Hydrolysis: The resulting magnesium alkoxide intermediate is hydrolyzed using dilute
ammonium chloride (

) or sulfuric acid (

) to yield the free tertiary alcohol.

Reaction Mechanism Visualization

The following diagram illustrates the transformation from ketone to tertiary alcohol, highlighting
the critical intermediate state.

Nucleophilic Addition

Reactants (Anhydrous THF, 0°C) > Magnesium Alkoxide Quench N Acid Hydrolysis Protonation > Product
2-Nonanone + MeMgCl Intermediate (H30+) 2-Methyl-2-nonanol

Click to download full resolution via product page

Caption: Figure 1. Synthesis of 2-methyl-2-nonanol via Grignard reaction. The irreversible
addition of the methyl group to the ketone carbonyl forms a stable tertiary alcohol.

Part 3: Metabolic Fate & Toxicology (Drug
Development Context)

For pharmaceutical scientists, 2-methyl-2-nonanol serves as an excellent probe for metabolic
stability.

Resistance to Oxidative Clearance (Phase I)

Primary and secondary alcohols are rapidly oxidized by Alcohol Dehydrogenase (ADH) to
aldehydes and ketones, respectively. However, 2-methyl-2-nonanol lacks an
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-proton at the hydroxyl-bearing carbon.

e Consequence: It is chemically impossible for ADH to oxidize this molecule to a carbonyl
compound.

 Significance: This structural feature prolongs systemic half-life compared to linear isomers.
Any Phase | metabolism must occur via CYP450-mediated

-oxidation (at the terminal methyl group of the nonyl chain), which is a significantly slower
process.

Dependence on Phase Il Conjugation

The primary clearance pathway is direct glucuronidation by UDP-glucuronosyltransferases
(UGTs).[3] The hydroxyl group acts as a nucleophile, attacking UDP-glucuronic acid to form the
water-soluble ether glucuronide, which is then excreted renally.

Metabolic Decision Tree

This pathway highlights the molecule's resistance to standard oxidative degradation.

2-Methyl-2-nonanol

(Tertiary Alcohol)
P i \
Alcohol Dehydrogenase CYP450 UGT Enzymes
(ADH) (Omega-Oxidation) (Phase II)
Blocked Slow Direct Conjugation
NO REACTION Hydroxy-metabolites O-Glucuronide Conjugate
(Lack of alpha-proton) (Minor Pathway) (Major Pathway)

Renal Excretion
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Caption: Figure 2. Metabolic fate of 2-methyl-2-nonanol. Note the complete blockade of the
ADH pathway, forcing clearance via Glucuronidation or slow CYP450 oxidation.

Toxicology Snapshot

 Skin Irritation: Moderate irritant. The lipophilic tail allows penetration of the stratum corneum,
while the polar head group can disrupt lipid bilayers.

o Systemic Toxicity: Generally low acute toxicity (oral LD50 > 2000 mg/kg in rodent models for
similar branched alcohols).

» Sensitization: Low potential. Unlike aldehydes or primary alcohols which can form haptens
via protein binding (Schiff bases), the tertiary alcohol is relatively inert toward protein
nucleophiles.

Part 4: Applications
Pharmaceutical Formulation

o Permeation Enhancer: Due to its LogP of ~3.6, it partitions effectively into the lipid domains
of the skin, potentially increasing the transdermal flux of co-administered hydrophilic drugs.

o Stable Solvent: Useful in formulations requiring a polar solvent that will not oxidize to
potentially sensitizing aldehydes/acids upon storage.

Fragrance Industry[1][7][8][9][10]

» Fixative Properties: The high boiling point (201°C) and low vapor pressure make it an
excellent fixative for floral and citrus notes.

o Odor Profile: It imparts a "fruity, oily, floral" character, often used to add body and
substantivity to perfume compositions without introducing the instability associated with
aldehydes [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b087416/docs?utm_src=pdf-body#2-nonanol-2-methyl-chemical-properties
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nonanol_-2-methyl-
https://www.benchchem.com/product/b087416/docs?utm_src=pdf-body#2-nonanol-2-methyl-chemical-properties
http://www.thegoodscentscompany.com/data/rw1036311.html
https://www.masterorganicchemistry.com/2011/10/14/reagent-friday-grignard-reagents/
https://pubmed.ncbi.nlm.nih.gov/15282112/
https://www.benchchem.com/product/b087416?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/404.htm
https://wap.guidechem.com/dictionary/en/10297-57-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7660525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7660525/
https://www.benchchem.com/product/b087416/docs#2-nonanol-2-methyl-chemical-properties
https://www.benchchem.com/product/b087416/docs#2-nonanol-2-methyl-chemical-properties
https://www.benchchem.com/product/b087416/docs#2-nonanol-2-methyl-chemical-properties
https://www.benchchem.com/product/b087416/docs#2-nonanol-2-methyl-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b087416?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

